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Introduction

Helioseal is a brand of light-curing pit and fissure sealants used in dentistry to prevent caries,

particularly on the occlusal surfaces of molars and premolars.[1][2] This document provides

detailed protocols and application notes for the use of Helioseal products in pediatric dentistry

clinical trials, with a focus on Helioseal F Plus, a fluoride-releasing formulation.[1][3] These

guidelines are intended for researchers, scientists, and drug development professionals

designing and conducting clinical investigations on the efficacy of dental sealants.

Product Overview
Helioseal F Plus is a white-shaded, light-curing fissure sealant that releases fluoride.[1][3] It is

composed of dimethacrylates and is designed to flow easily into complex pit and fissure

morphologies to create a durable protective barrier against cariogenic bacteria.[1][4][5] The

material is supplied in syringes with fine cannulas for precise application.[4][5]

Experimental Protocols
Patient Selection and Preparation
Inclusion Criteria:

Children and adolescents, typically between the ages of 6 and 9 years for first permanent

molars.[6][7]
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Patients with at least one pair of sound, fully erupted permanent molars with no evidence of

dental caries.

Teeth with deep pits and fissures that are susceptible to caries.

Cooperative patients with good oral hygiene.

Exclusion Criteria:

Patients with known allergies to methacrylates or any other components of the sealant.[3][8]

Teeth with existing restorations or detectable caries on the occlusal surface.

Partially erupted teeth where a dry field cannot be adequately maintained.[3][8]

Patients with developmental enamel defects.

Ethical Considerations:

Informed consent must be obtained from the parents or legal guardians of all participants.

The study protocol should be approved by an institutional review board or ethics committee.

Clinical Application Protocol for Helioseal F Plus
This protocol is a synthesis of manufacturer recommendations and procedures reported in

clinical trials.[3][9][10]

Step 1: Tooth Cleaning and Prophylaxis

Thoroughly clean the occlusal surface of the tooth to be sealed using a pumice-free

prophylaxis paste (e.g., Proxyt fine).[3][4]

Rinse the surface with a water spray and dry with oil-free air.

Step 2: Isolation

Isolate the tooth from salivary contamination. A rubber dam (e.g., OptraDam Plus) is the

preferred method for achieving absolute isolation.[3][8]
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If a rubber dam is not feasible, use cotton rolls and a saliva ejector for relative isolation.[11]

Step 3: Enamel Etching

Apply a 37% phosphoric acid etching gel (e.g., Total Etch) to the entire occlusal surface,

extending slightly beyond the fissures.[1][11]

Allow the etchant to remain on the enamel for 30 to 60 seconds.[12][13]

Thoroughly rinse the etched surface with water spray for at least 15 seconds.

Dry the surface completely with oil- and water-free air. The etched enamel should have a

distinct, chalky-white appearance.[3][8]

Crucially, avoid any saliva contamination after etching. If contamination occurs, the etching

process must be repeated.[3][8]

Step 4: Helioseal F Plus Application

Using the provided syringe and fine cannula, apply a thin layer of Helioseal F Plus directly

into the pits and fissures.[3][4]

Use a dental probe or a small brush to gently guide the sealant into all fissures and eliminate

any air bubbles.[9][10] Avoid overfilling.

Step 5: Light Curing

Polymerize the sealant using a suitable dental curing light (e.g., Bluephase Style).[4][9]

The curing time for Helioseal F Plus is typically 10 seconds with a light intensity of 1,200

mW/cm².[4][9][10] For Helioseal F, a 20-second curing time is recommended.[9][10]

Step 6: Post-Application Evaluation

Immediately after curing, visually and tactilely inspect the sealant for complete coverage and

retention.
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Check the occlusion with articulating paper and make any necessary adjustments by

carefully removing excess material with a fine finishing bur.

Clinical Trial Evaluation
Examiner Calibration:

Prior to the baseline examination and at regular intervals, all clinical examiners should be

calibrated to ensure consistent application of evaluation criteria.

Follow-up Schedule:

Clinical evaluations should be scheduled at regular intervals, such as 3, 6, 12, 24, and 36

months post-application.[7][9][10]

Evaluation Criteria (USPHS Modified Criteria):

Retention:

A: Sealant completely retained.

B: Sealant partially lost.

C: Sealant completely lost.

Marginal Adaptation:

A: No visible crevice along the margin.

B: Visible crevice, but no exposure of the underlying fissure.

C: Crevice with exposure of the underlying fissure.

Caries Development:

0: No evidence of caries.

1: Caries present.
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Data Presentation
Quantitative Data from Clinical Trials
The following tables summarize retention and caries prevention data from various clinical trials

involving Helioseal products.

Table 1: Retention Rates of Helioseal F Plus vs. Helioseal F[9][10]

Time Point

Helioseal F
Plus
(Completely
Intact)

Helioseal F
(Completely
Intact)

Helioseal F
Plus
(Sufficient)

Helioseal F
(Sufficient)

2 Years Not specified Not specified 85.9% 86.5%

3 Years 61.8% 62.7% 81.7% 84.3%

*Sufficient retention includes completely intact sealants and those with minor peripheral loss.

Table 2: Caries Incidence with Helioseal Sealants[6][9]

Study Duration Sealant Caries-Free Molars Notes

3 Years
Helioseal F Plus &

Helioseal F

91.7% (non-cavitated

lesions)

No significant

difference between

the two materials.

3 Years
Helioseal Clear

Chroma
80.4%

Compared to Delton

FS+ (90.7%).

Table 3: Comparison of Helioseal with Other Sealants[6][14]
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Study Duration
Helioseal
Product

Comparator
Sealant

Complete
Retention
(Helioseal)

Complete
Retention
(Comparator)

1 Year Helioseal F Delton 90.3% (28/31) 96.8% (30/31)

3 Years
Helioseal Clear

Chroma
Delton FS+ 10.8% 30.4%
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Caption: Clinical trial workflow for Helioseal F Plus application.
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Caption: Conceptual diagram of Helioseal's caries prevention mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ivoclar.com [ivoclar.com]

2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

3. ivodent.hu [ivodent.hu]

4. Helioseal F Plus | Composite-Based Fissure Sealant | Ivoclar LI [ivoclar.com]

5. unident.se [unident.se]

6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b020656?utm_src=pdf-body-img
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/product/b020656?utm_src=pdf-custom-synthesis
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://pmc.ncbi.nlm.nih.gov/articles/PMC11233332/
https://ivodent.hu/__docs/1149_acc9fd2ccadfe9afb2a569263db9895b.pdf
https://www.ivoclar.com/en_li/products/prevention-and-care/helioseal-f-plus
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://pubmed.ncbi.nlm.nih.gov/19995505/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Clinical evaluation of hydrophilic and hydrophobic resin-based sealants in uncooperative
children: a randomized controlled clinical trial [jocpd.com]

8. mwdental.de [mwdental.de]

9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

11. Journal of Clinical Pediatric Dentistry (JOCPD) [jocpd.com]

12. ivodent.hu [ivodent.hu]

13. ivodent.hu [ivodent.hu]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Helioseal in
Pediatric Dentistry Clinical Trials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020656#protocol-for-helioseal-application-in-
pediatric-dentistry-clinical-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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